Cas no 1575956-83-0 (Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-3-methyl-)

• Product Name: Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-3-methyl-
• CAS No: 1575956-83-0
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 5265726
• Update Time: 2025-10-30

Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-3-methyl-

• Inchi： 1S/C16H26N2O2/c1-5-11(3)15(17)16(19)18-12(4)13-8-7-9-14(10-13)20-6-2/h7-12,15H,5-6,17H2,1-4H3,(H,18,19)
• InChI Key： HLANISVCIJTEHL-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC(OCC)=C1)C)(=O)C(N)C(C)CC

Additional information on Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-3-methyl-

Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-3-methyl-

The compound with CAS No 1575956-83-0, known as Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-3-methyl-, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pentanamide backbone with specific substituents that contribute to its diverse chemical properties and potential applications.

Pentanamide serves as the central functional group in this molecule, providing a platform for further chemical modifications. The 2-amino group introduces nucleophilic properties, making it reactive in various biochemical environments. Additionally, the N-[1-(3-ethoxyphenyl)ethyl] substituent adds complexity to the molecule by incorporating an aromatic ring with an ethoxy group, which enhances its solubility and bioavailability. The 3-methyl substitution further modulates the physical and chemical properties of the compound.

Recent studies have highlighted the potential of Pentanamide derivatives in drug discovery, particularly in the development of bioactive compounds with therapeutic applications. Researchers have explored the role of this compound in modulating cellular signaling pathways, which are critical in diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that Pentanamide derivatives can inhibit key enzymes involved in inflammation and oxidative stress, suggesting their potential as anti-inflammatory agents.

The synthesis of Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-3-methyl-, involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of the synthesis process, making it more feasible for large-scale production. This has opened up new avenues for its application in pharmaceuticals and agrochemicals.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it is being investigated for its potential as a lead compound in drug development programs targeting various diseases. Its ability to interact with specific cellular receptors makes it a valuable tool for studying disease mechanisms at a molecular level.

Moreover, the ethoxyphenyl group within the molecule contributes to its stability and resistance to metabolic degradation, which are essential properties for drugs intended for oral administration. This feature has been exploited in recent studies aimed at improving drug delivery systems and enhancing therapeutic efficacy.

The structural versatility of Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-3-methyl-, also makes it a valuable substrate for further chemical modifications. By altering the substituents on the aromatic ring or modifying the amino group, chemists can tailor the molecule's properties to suit specific biological targets or therapeutic needs.

In conclusion, Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-3-methyl-, represents a significant advancement in organic chemistry with promising applications in drug discovery and development. Its unique structure and versatile properties make it a valuable compound for researchers seeking innovative solutions in the field of medicinal chemistry.